![molecular formula C25H19N3O2 B2762900 (Z)-ethyl 2-cyano-3-(3-(naphthalen-2-yl)-1-phenyl-1H-pyrazol-4-yl)acrylate CAS No. 882230-44-6](/img/structure/B2762900.png)
(Z)-ethyl 2-cyano-3-(3-(naphthalen-2-yl)-1-phenyl-1H-pyrazol-4-yl)acrylate
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Description
(Z)-ethyl 2-cyano-3-(3-(naphthalen-2-yl)-1-phenyl-1H-pyrazol-4-yl)acrylate is a chemical compound that has gained significant attention in the field of scientific research due to its potential pharmacological properties. This compound is commonly used in the synthesis of various pharmaceuticals and has been found to have a wide range of applications in scientific research.
Scientific Research Applications
- Anti-Inflammatory Agents : Thiophene derivatives exhibit anti-inflammatory activity, making them valuable candidates for drug development .
- Serotonin Antagonists : Certain thiophene-containing compounds act as serotonin antagonists, which could be relevant for conditions like Alzheimer’s disease .
- Anti-Fungal and Anti-Microbial Properties : Thiophene-based molecules have demonstrated efficacy against fungal and microbial infections .
- Anti-Cancer Activity : Some thiophene derivatives exhibit anti-cancer properties, making them potential leads for novel anticancer drugs .
Materials Science and Organic Synthesis
Beyond medicinal applications, thiophene-containing compounds play a crucial role in materials science and organic synthesis:
- Combinatorial Libraries : Thiophene serves as an anchor for medicinal chemists to create combinatorial libraries, facilitating the search for lead molecules .
- Biological and Physiological Functions : Thiophene derivatives are effective in various biological and physiological functions, including estrogen receptor modulation, kinases inhibition, and anti-arrhythmic effects .
- Stable Building Blocks : The compound’s stability makes it attractive for chemical transformations, where the boron moiety remains in the product. Pinacol boronic esters, such as this compound, are bench-stable and commercially available .
Commercially Available Drugs
Interestingly, several existing drugs contain the thiophene nucleus. Examples include Tipepidine, Tiquizium Bromides, Timepidium Bromide, Dorzolamide, Tioconazole, Citizolam, Sertaconazole Nitrate, and Benocyclidine .
properties
IUPAC Name |
ethyl (Z)-2-cyano-3-(3-naphthalen-2-yl-1-phenylpyrazol-4-yl)prop-2-enoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H19N3O2/c1-2-30-25(29)21(16-26)15-22-17-28(23-10-4-3-5-11-23)27-24(22)20-13-12-18-8-6-7-9-19(18)14-20/h3-15,17H,2H2,1H3/b21-15- |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MYKFTKGEVKPANS-QNGOZBTKSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C(=CC1=CN(N=C1C2=CC3=CC=CC=C3C=C2)C4=CC=CC=C4)C#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCOC(=O)/C(=C\C1=CN(N=C1C2=CC3=CC=CC=C3C=C2)C4=CC=CC=C4)/C#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H19N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
393.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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